3-[(1-Methoxypropan-2-yl)amino]propane-1-sulfonic acid

• CAS RN: 819862-92-5
• Molecular Formula: C7H17NO4S
• Molecular Weight: 211.28 g/mol
• IUPAC Name: 3-(1-methoxypropan-2-ylamino)propane-1-sulfonic acid
• InChI: InChI=1S/C7H17NO4S/c1-7(6-12-2)8-4-3-5-13(9,10)11/h7-8H,3-6H2,1-2H3,(H,9,10,11)
• InChI Key: FWANHOSFGLVKOM-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NCCCS(=O)(=O)O

Description

3-[(1-Methoxypropan-2-yl)amino]propane-1-sulfonic acid is a useful research compound. Its molecular formula is C7H17NO4S and its molecular weight is 211.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-amino-1-methoxypropane (5.0 g, 17.8 mmol) in tetrahydrofuran (25 mL) was slowly added 1,3-propane sultone (2.12 g, 17.0 mmol). The mixture was stirred at reflux for 4 h. The reaction mixture was cooled to room temperature. The solid product was collected by filtration, washed with acetone (2×25 mL), and dried in a vacuum oven (50° C.), to afford compound EI (3.1 g, 86%). 1H NMR (D2O, 500 MHz) δ ppm 3.53 (m, 1H), 3.41 (m, 2H), 3.27 (s, 3H), 3.11 (m, 2H), 2.89 (t, 2H, J=7.3 Hz), 2.00 (m, 2H), 1.18 (d, 3H, J=5.9 Hz). 13C NMR (D2O, 125 MHz) δ ppm 71.73, 58.80, 53.79, 48.08, 43.55, 21.52, 12.79. ES-MS 210 (M−1).